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Compound of Interest

Compound Name: Nervonyl methane sulfonate

Cat. No.: B15600796

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Nervonyl Methane Sulfonate (CAS:
51040-60-9) is publicly available. The following information is compiled from data on related
short-chain alkyl methanesulfonates and methanesulfonic acid. The long nervonyl (C24) chain
will significantly influence the physical-chemical properties and may alter the toxicological
profile. Therefore, this compound should be handled with extreme caution as a potentially
hazardous substance.

Introduction

Nervonyl methane sulfonate, also known as (2)-tetracos-15-en-1-yl methanesulfonate, is a
long-chain alkyl sulfonate ester. The methanesulfonate (mesylate) group is an excellent leaving
group in nucleophilic substitution reactions, making it a valuable intermediate in organic
synthesis. Its long lipid chain suggests its utility in the synthesis of complex lipids, probes for
studying lipid metabolism, and potential applications in drug delivery systems.

Chemical and Physical Properties

Limited experimental data is available for Nervonyl methane sulfonate. The properties of the
methanesulfonate functional group and the long alkyl chain provide a basis for its expected
characteristics.
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Property

Data

Source

CAS Number

51040-60-9

[1]2]

Molecular Formula

C25H5003S

[1](2]

Molecular Weight

430.73 g/mol

[1](2]

Appearance

Expected to be a waxy solid or
viscous liquid at room

temperature.

Inferred

Solubility

Expected to be soluble in non-
polar organic solvents (e.g.,
hexane, diethyl ether,
chloroform) and poorly soluble

in polar solvents like water.

Inferred

Melting Point

Data not available.

Boiling Point

Data not available. Expected
to be high and likely to

decompose upon heating.

Inferred

Stability

Potentially sensitive to
moisture; may hydrolyze to
nervonyl alcohol and
methanesulfonic acid. Stable
when stored under

recommended conditions.[3][4]

[5]16]

Inferred

Purity

>99% (as offered by

commercial suppliers)

[1]

Handling and Storage Protocols

Given the known hazards of related methanesulfonates (toxicity, mutagenicity, and

carcinogenicity), stringent safety protocols must be followed.[7][8][9][10]

3.1. Personal Protective Equipment (PPE)
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» Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Change gloves immediately if
contaminated.[11]

» Eye Protection: Safety glasses with side shields or chemical safety goggles are required.[12]
e Lab Coat: A full-length laboratory coat should be worn.

o Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of any potential aerosols or vapors.[13]

3.2. Handling Procedures

 All handling of Nervonyl methane sulfonate should be performed within a chemical fume
hood.[10]

e Avoid all personal contact, including inhalation, ingestion, and skin/eye contact.[7]
» Avoid generating dust or aerosols.

o Use compatible labware (glass or polypropylene).[7]

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

3.3. Storage

o Temperature: Store in a freezer at or below -20°C.[1]

o Container: Keep in the original, tightly sealed container.[3]

o Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon
or nitrogen) to minimize degradation from moisture and air.

e Location: Store in a designated, locked, and well-ventilated area away from incompatible
materials such as strong oxidizing agents, strong acids, and strong bases.[3][10]

Emergency Procedures
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o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.
[12][13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.[12][13]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[13]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[14]

o Spills: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g.,
vermiculite, sand) and place it in a sealed container for disposal.[7] Do not allow the material
to enter drains.

Experimental Protocols

5.1. Protocol for Preparation of a Stock Solution

This protocol provides a general method for preparing a stock solution of Nervonyl methane
sulfonate in an organic solvent.

e Preparation:
o Ensure all necessary PPE is worn and work is conducted in a chemical fume hood.

o Allow the container of Nervonyl methane sulfonate to equilibrate to room temperature
before opening to prevent condensation of moisture.

e Weighing:
o Tare a clean, dry glass vial on an analytical balance.

o Carefully transfer the desired amount of Nervonyl methane sulfonate to the vial and
record the weight.
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¢ Solubilization:

o Add the appropriate volume of a suitable anhydrous organic solvent (e.g.,
dichloromethane, chloroform, or hexane) to the vial to achieve the desired concentration.

o Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.
» Storage of Solution:
o Store the stock solution in a tightly sealed vial at -20°C.

o For moisture-sensitive applications, consider using a vial with a PTFE-lined cap.

Waste Disposal

» Dispose of all waste materials, including empty containers and contaminated items, in
accordance with local, state, and federal regulations for hazardous chemical waste. Do not
mix with other waste.

Visualizations
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Safe Handling and Storage Workflow for Nervonyl Methane Sulfonate
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Conceptual Role in Synthesis

Nervonyl Methane Sulfonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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